Cas no 851524-90-8 (3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 851524-90-8
• MF: C₁₅H₂₀BNO₂
• MW: 257.135804176331
• MDL: MFCD16995803
• CID: 1833654
• PubChem ID: 21072607
• Update Time: 2025-08-03

3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-INDOLE
• ZBUVLTNGYVADFR-UHFFFAOYSA-N
• MB19089
• 3-methyl-5-indoleboronic acid pinacol ester
• (3-Methyl-1H-indol-5-yl)boronic acid pinacol ester
• SY099479
• MFCD16995803
• DB-194190
• CS-0051254
• AS-52588
• 3-Methyl-1H-indole-5-boronic Acid Pinacol Ester
• 851524-90-8
• SCHEMBL1337551
• AKOS005265052
• BJB52490
• P15378
• 3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• MDL： MFCD16995803
• Inchi： 1S/C15H20BNO2/c1-10-9-17-13-7-6-11(8-12(10)13)16-18-14(2,3)15(4,5)19-16/h6-9,17H,1-5H3
• InChI Key： ZBUVLTNGYVADFR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C(C)=CN3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 257.1587090g/mol
• Monoisotopic Mass: 257.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2